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Compound of Interest

Compound Name: 4-Nitrodiphenylamine

Cat. No.: B016768

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and handling
precautions for 4-Nitrodiphenylamine (CAS No. 836-30-6). The information herein is intended
to equip laboratory personnel with the knowledge necessary to handle this chemical
responsibly, minimizing exposure risks and ensuring a safe working environment.

Hazard Identification and Classification

4-Nitrodiphenylamine is a yellow crystalline solid that presents several health and
environmental hazards.[1][2] It is classified as a hazardous substance and requires careful
handling to avoid adverse effects.[3]

Primary Hazards:

o Health Hazards: 4-Nitrodiphenylamine is irritating to the eyes, skin, and respiratory system.
[3][4] A significant health concern is its potential to cause methemoglobinemia, a condition
where the blood's ability to carry oxygen is reduced, leading to symptoms like cyanosis
(bluish skin), headache, dizziness, and in severe cases, unconsciousness and death. There
is limited evidence of a carcinogenic effect, and it may cause skin sensitization upon
repeated contact.

e Physical Hazards: It is a combustible solid and can be ignited by heat, sparks, or flames.
Dust clouds generated from the fine powder may burn rapidly if ignited.
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e Environmental Hazards: This chemical is toxic to aquatic organisms and may cause long-
term adverse effects in the aquatic environment. It is crucial to prevent its release into the
environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Nitrodiphenylamine is provided in
the table below.

Property Value Source
Molecular Formula C12H10N202
Molecular Weight 214.22 g/mol

Yellow needles or crystalline
Appearance

powder
Melting Point 132-135 °C (lit.)
Boiling Point 343 °C
Flash Point 190 °C (open cup)

- Insoluble in water; very soluble

Solubility ) ) )

in alcohol and acetic acid.
Vapor Pressure Negligible at 25°C

Octanol/Water Partition 3.8
Coefficient (log Pow) '

Exposure Controls and Personal Protection

To minimize exposure to 4-Nitrodiphenylamine, a combination of engineering controls,
administrative controls, and personal protective equipment (PPE) is essential.

Engineering Controls

e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to
keep airborne concentrations low. Local exhaust ventilation is recommended.
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» Containment: Handle in a designated area. Facilities should be equipped with an eyewash
station and a safety shower.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling 4-Nitrodiphenylamine:

PPE Type Specifications Source

Chemical safety goggles or
Eye/Face Protection safety glasses with side

shields.

Chemical-resistant gloves
] ] (e.g., PVC) and protective
Skin Protection ) )
clothing to prevent skin

contact.

A NIOSH-approved respirator
should be used when
engineering controls are not

Respiratory Protection sufficient to control airborne
concentrations. Follow OSHA
respirator regulations (29 CFR
1910.134).

Safe Handling and Storage
Handling Procedures

¢ Avoid all personal contact, including inhalation of dust.
e Wash hands thoroughly after handling.
e Minimize dust generation and accumulation.

e Avoid contact with incompatible materials such as strong oxidizing agents, acids, and bases.
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o Empty containers may contain residual dust and should be handled with care. Do not cut,

drill, grind, or weld on or near such containers.

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible substances.

o Store locked up.

Emergency Procedures

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route

First Aid Procedure

Source

Inhalation

Remove the individual to fresh
air and keep them at rest.
Seek immediate medical

attention.

Skin Contact

Immediately remove all
contaminated clothing. Flush
the skin with plenty of water

and soap.

Eye Contact

Immediately flush eyes with
plenty of running water for at
least 15 minutes, holding the
eyelids open. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.

Ingestion Rinse mouth with water. Seek
immediate medical attention.
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Note to Physician: Exposure may induce methemoglobinemia. Treatment should be

symptomatic and supportive.

Spills and Leaks

Minor Spills: Wear appropriate PPE. Use dry clean-up procedures to avoid generating dust.
Vacuum or sweep up the material and place it into a suitable, labeled container for disposal.
Moisten with water to prevent dusting before sweeping.

Major Spills: Evacuate the area. Alert emergency responders. Wear self-contained breathing
apparatus and full protective clothing. Contain the spillage and prevent it from entering
drains or waterways.

Fire-Fighting Measures

Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon dioxide.

Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes,
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz).

Disposal Considerations

Dispose of 4-Nitrodiphenylamine and its containers in accordance with local, state, and

federal regulations. This material and its container must be disposed of as hazardous waste.

Do not allow it to enter the environment.

Toxicology Data

Test Result Species Source

Oral LD50 >7940 mg/kg Rat

Experimental Protocols
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Detailed methodologies for key safety and toxicology experiments are based on internationally
recognized guidelines.

Acute Oral Toxicity (LD50) - OECD Guideline 425

The Up-and-Down Procedure (UDP) is a method to estimate the LD50 with a reduced number
of animals.

Animal Selection: Use a single sex (typically female) of a standard rodent species (e.qg.,
rats).

e Housing and Fasting: House animals individually. Fast animals overnight before dosing, with
access to water.

o Dose Administration: Administer 4-Nitrodiphenylamine orally via gavage.

e Sequential Dosing: Dose animals one at a time. The first animal receives a dose one step
below the best estimate of the LD50. If the animal survives, the next animal receives a
higher dose; if it dies, the next receives a lower dose. The dose progression factor is typically
3.2.

o Observation: Observe animals for signs of toxicity and mortality for at least 14 days.

o LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on
the outcomes.

In Vitro Skin Irritation - OECD Guideline 439

This test uses a reconstructed human epidermis (RhE) model.
o Test System: Utilize commercially available RhE models like EpiDerm™ or EpiSkin™.

» Application of Test Chemical: Apply a small amount of 4-Nitrodiphenylamine topically to the
surface of the RhE tissue.

» Exposure and Incubation: Expose the tissue to the chemical for a defined period, followed by
a post-exposure incubation period.
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» Cell Viability Assessment: Determine cell viability using the MTT assay. Corrosive or irritating
chemicals reduce cell viability.

o Classification: Classify the chemical as an irritant or non-irritant based on the reduction in
cell viability compared to negative controls.

Chemical Protective Glove Permeation - EN 16523-1/
ASTM F739

This protocol determines the breakthrough time for a chemical to permeate through a glove
material.

Test Cell Setup: A sample of the glove material is placed in a test cell, creating two
chambers.

e Chemical Exposure: One chamber is exposed to 4-Nitrodiphenylamine. The other chamber
contains a collection medium (gas or liquid).

o Permeation Measurement: The collection medium is continuously monitored to detect the
presence of the chemical.

o Breakthrough Time: The time it takes for the chemical to be detected in the collection
medium at a specific rate (e.g., 1.0 pg/cm?/min) is the normalized breakthrough time.

o Performance Level: The breakthrough time is used to assign a performance level to the
glove for that specific chemical.

Visual Safety Workflows
General Handling Workflow
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General Handling Workflow for 4-Nitrodiphenylamine
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(Gloves, Goggles, Lab Coat)

:
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:
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roceed to handling

Handling
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in fume hood

i

Perform experimental procedures
(e.g., dissolution, reaction)
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Cleanup & Disposal

Decontaminate glassware and surfaces

i

Dispose of waste in
labeled hazardous waste container

i
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:

Wash hands thoroughly
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Caption: General laboratory workflow for handling 4-Nitrodiphenylamine.
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Emergency Spill Response

Emergency Spill Response for 4-Nitrodiphenylamine
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Caption: Flowchart for responding to a 4-Nitrodiphenylamine spill.

First Aid for Exposure

First Aid Decision Making for Exposure
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Seek Immediate

Medical Attention
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Caption: Decision-making diagram for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Nitrodiphenylamine: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016768#4-nitrodiphenylamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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